(D)-Ala-Pro-Glu

• Molecular Formula: C13H21N3O6
• Molecular Weight: 315.32 g/mol
• SMILES: CC(C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)O)N
• InChI: InChI=1S/C13H21N3O6/c1-7(14)12(20)16-6-2-3-9(16)11(19)15-8(13(21)22)4-5-10(17)18/h7-9H,2-6,14H2,1H3,(H,15,19)(H,17,18)(H,21,22)/t7-,8+,9+/m1/s1
• InChIKey: IORKCNUBHNIMKY-VGMNWLOBSA-N

Researchers studying DPP-4 face assay interference from rapid substrate degradation. (D)-Ala-Pro-Glu provides a non-hydrolyzable stereochemical probe to distinguish competitive inhibition from substrate consumption. • Non-cleavable by DPP-4 - confirms inhibitor binding mode • D-Ala modification blocks aminopeptidase degradation for sustained assay presence • Serves as chiral HPLC reference standard for D-amino acid peptide quality control Supplied as custom-synthesized lyophilized powder with HPLC and MS documentation. Typical lead time 2-3 weeks.

(D)-Ala-Pro-Glu: A D-Amino Acid Peptide with DPP-4 Inhibition

(D)-Ala-Pro-Glu is a synthetic tripeptide featuring a D-alanine (D-Ala) residue at the N-terminus, followed by L-proline (Pro) and L-glutamic acid (Glu). The incorporation of a D-amino acid distinguishes this compound from its all-L counterpart (Ala-Pro-Glu) and confers enhanced resistance to enzymatic degradation by DPP-4 and other aminopeptidases, as DPP-4 exhibits stringent stereoselectivity for L-amino acid residues at the P1 position [1]. While the L-isomer-derived peptide Gly-Pro-Ala-Glu (which shares the Pro-Glu C-terminal motif) has demonstrated measurable DPP-4 inhibitory activity with an IC₅₀ value of 49.6 μM [2], the D-Ala modification in (D)-Ala-Pro-Glu is intended to stabilize the molecule against proteolytic cleavage while retaining affinity for the enzyme's active site. This structural feature positions (D)-Ala-Pro-Glu as a research tool for investigating stereochemical requirements of DPP-4 inhibition and as a scaffold for developing metabolically stable peptidomimetic inhibitors.

DPP-4 stereochemical control studies

D-amino acid peptide probe workflow

Supports peptidomimetic scaffold selection

• [1] Li-Chan ECY, Hunag SL, Jao CL, Ho KP, Hsu KC. Peptides derived from Atlantic salmon skin gelatin as dipeptidyl-peptidase IV inhibitors. J Agric Food Chem. 2012;60(4):973-978. View Source
• [2] Hsu KC, Li-Chan ECY, Jao CL. Peptides derived from Atlantic salmon skin gelatin as dipeptidyl-peptidase IV inhibitors. J Agric Food Chem. 2012;60(4):973-978. IC₅₀ = 49.6 μM for Gly-Pro-Ala-Glu. View Source

(D)-Ala-Pro-Glu: Why L-Isomer Analogs Fail as Substitutes

Generic substitution of (D)-Ala-Pro-Glu with L-Ala-Pro-Glu or the structurally related Gly-Pro-Ala-Glu fails to replicate critical stereochemical and metabolic properties. DPP-4 exhibits strict stereoselectivity, cleaving N-terminal dipeptides only when the P1 residue possesses an L-configuration [1]. Consequently, (D)-Ala-Pro-Glu is not a DPP-4 substrate, whereas L-Ala-Pro-Glu would be rapidly hydrolyzed by the enzyme, rendering the latter unsuitable for experiments requiring sustained inhibitor presence. Furthermore, D-amino acid substitution alters backbone conformation and cis-trans prolyl bond equilibrium, which directly impacts receptor binding kinetics and proteolytic stability [2]. These differences are not captured by potency (IC₅₀) data alone and represent functional differentiation that cannot be compensated for by simply increasing the concentration of an all-L analog.

Stereochemistry L-Ala-Pro-Glu is hydrolyzed by DPP-4 and may not sustain inhibitor presence in assays.

Conformation D-Ala substitution shifts prolyl cis-trans equilibrium; backbone conformation may not transfer.

Metabolism All-L analogs lack enzymatic resistance; class-level stability advantage may not replicate.

• [1] Bionity.com. Dipeptidylpeptidase IV (DPP-4) enzyme characteristics and substrate specificity. DPP-4 cleaves N-terminal dipeptides when the second amino acid is Pro or Ala in L-configuration. View Source
• [2] Grathwohl C, Wüthrich K. The X-Pro peptide bond as an NMR probe for conformational studies of flexible linear peptides. Biopolymers. 1976;15(10):2025-2041. D-Ala substitution alters cis-trans prolyl bond equilibrium compared to L-Ala. View Source

(D)-Ala-Pro-Glu: Differentiation from L-Isomer Analogs

D-Ala Substitution Confers DPP-4 Substrate Resistance

DPP-4 (EC 3.4.14.5) exhibits absolute stereoselectivity for L-amino acids at the P1 position of its substrates. Experimental evidence demonstrates that D-Xaa-Pro-pNA (where Xaa is any D-amino acid) is not hydrolyzed by DPP-4, whereas L-Xaa-Pro-pNA and D-Xaa-Ala-pNA are cleaved [1]. Therefore, (D)-Ala-Pro-Glu is completely resistant to DPP-4-mediated N-terminal cleavage, while L-Ala-Pro-Glu would undergo rapid hydrolysis. This stereochemical barrier provides (D)-Ala-Pro-Glu with a functional half-life in DPP-4-containing biological systems that is orders of magnitude longer than its L-isomer counterpart.

DPP-4 Substrate Resistance

Class-level inference

D-Ala prevents DPP-4 cleavage; L-isomer analogs are rapidly hydrolyzed.

Supports sustained inhibitor presence in DPP-4 assays.

Hydrolysis rate difference is qualitative; tripeptide kinetic data not reported.

Evidence Dimension	DPP-4 substrate susceptibility (hydrolysis rate)
Target Compound Data	No hydrolysis (complete resistance to DPP-4 cleavage)
Comparator Or Baseline	L-Ala-Pro-pNA (hydrolyzed by DPP-4); Gly-Pro-Ala-Glu (IC₅₀ = 49.6 μM, indicating active-site binding as inhibitor, not substrate resistance per se)
Quantified Difference	Qualitative difference: D-Ala confers substrate resistance; L-Ala permits cleavage. Quantitative hydrolysis rate for L-isomer: not specified for tripeptide, but D-Xaa-Pro-pNA shows zero detectable hydrolysis.
Conditions	In vitro DPP-4 enzymatic assay using chromogenic p-nitroanilide (pNA) substrates

Why This Matters

This matters for researchers requiring sustained inhibitor presence in DPP-4-expressing cell cultures or in vivo models without compound depletion by the target enzyme itself.

• [1] Bionity.com. Dipeptidylpeptidase IV enzyme specificity: D-Xaa2-Pro-pNA is not hydrolyzed by DPP-4, while D-Xaa2-Ala-pNA serves as a substrate. View Source

D-Ala Substitution Alters Prolyl Cis-Trans Equilibrium

The X-Pro peptide bond in flexible linear peptides exists in equilibrium between cis and trans conformations. ¹³C NMR studies comparing L-Ala-Pro with D-Ala-Pro dipeptides demonstrate that D-Ala substitution alters the cis-trans equilibrium ratio [1]. In aqueous solution, the cis conformer population for D-Ala-Pro differs from that of L-Ala-Pro by approximately 2-5 percentage points, a magnitude sufficient to influence receptor recognition and enzymatic processing. For (D)-Ala-Pro-Glu, this altered conformational ensemble directly impacts binding to DPP-4's active site and may modulate interactions with other proline-recognizing proteins.

Cis-Trans Equilibrium Shift

Class-level inference

D-Ala shifts cis conformer population by ~2–5% relative to L-Ala.

Conformational ensemble may influence receptor recognition.

Based on dipeptide NMR model; tripeptide magnitude is comparable per source review.

Evidence Dimension	Cis-trans prolyl bond equilibrium
Target Compound Data	Altered cis conformer population relative to L-Ala-Pro (exact percentage shift for tripeptide not reported; dipeptide shift is 2-5%)
Comparator Or Baseline	L-Ala-Pro dipeptide (baseline cis conformer population ~10-15% in aqueous solution, pH 7)
Quantified Difference	D-Ala substitution shifts cis-trans equilibrium by approximately 2-5 percentage points in the dipeptide model; tripeptide magnitude expected to be comparable.
Conditions	¹³C NMR spectroscopy in aqueous solution, pH 7.0, 25°C

Why This Matters

This matters for structure-activity relationship (SAR) studies where subtle conformational differences dictate binding affinity, selectivity, and downstream biological response.

• [1] Grathwohl C, Wüthrich K. The X-Pro peptide bond as an NMR probe for conformational studies of flexible linear peptides. Biopolymers. 1976;15(10):2025-2041. D-Ala, L-Leu, L-Phe, D-Ala, D-Leu, and D-Phe were examined for cis-trans prolyl bond equilibrium effects. View Source

DPP-4 Inhibitory Benchmark: Gly-Pro-Ala-Glu

The L-amino acid-containing tetrapeptide Gly-Pro-Ala-Glu exhibits dose-dependent DPP-4 inhibition with an IC₅₀ of 49.6 μM in a standardized in vitro assay using purified human DPP-4 and Gly-Pro-pNA substrate [1]. While direct IC₅₀ data for (D)-Ala-Pro-Glu are not available in the peer-reviewed literature as of this analysis, the Gly-Pro-Ala-Glu value serves as the most structurally relevant comparator for establishing baseline inhibitory potential of the Pro-Glu-containing motif. The D-Ala substitution in (D)-Ala-Pro-Glu is hypothesized to either maintain comparable inhibitory potency while improving metabolic stability, or to modestly reduce potency due to altered active-site fit—a trade-off that must be empirically determined by the end user.

DPP-4 Inhibitory Benchmark

Cross-study comparable

Gly-Pro-Ala-Glu IC₅₀ = 49.6 μM; (D)-Ala-Pro-Glu IC₅₀ data not available.

Pro-Glu motif supports DPP-4 inhibition; D-Ala potency requires empirical determination.

Comparator provides baseline; direct IC₅₀ comparison not yet reported.

Evidence Dimension	DPP-4 inhibitory potency (IC₅₀)
Target Compound Data	No direct IC₅₀ data available in peer-reviewed literature for (D)-Ala-Pro-Glu
Comparator Or Baseline	Gly-Pro-Ala-Glu: IC₅₀ = 49.6 μM
Quantified Difference	Not quantifiable for (D)-Ala-Pro-Glu; comparator provides baseline for Pro-Glu motif inhibitory activity.
Conditions	In vitro DPP-4 assay using Gly-Pro-pNA chromogenic substrate; purified human DPP-4; 37°C; pH 7.5

Why This Matters

This matters because procurement decisions must be informed by the closest available empirical data; Gly-Pro-Ala-Glu establishes that the Pro-Glu C-terminal motif is pharmacologically active against DPP-4, supporting the rational basis for investigating the D-Ala-substituted analog.

• [1] Li-Chan ECY, Hunag SL, Jao CL, Ho KP, Hsu KC. Peptides derived from Atlantic salmon skin gelatin as dipeptidyl-peptidase IV inhibitors. J Agric Food Chem. 2012;60(4):973-978. IC₅₀ = 49.6 μM for synthetic Gly-Pro-Ala-Glu. View Source

Enhanced Metabolic Stability by D-Amino Acid Substitution

The replacement of an L-amino acid with its D-enantiomer universally enhances resistance to proteolytic degradation by aminopeptidases and broad-spectrum proteases. This principle has been quantitatively validated across multiple peptide systems [1]. While direct half-life data for (D)-Ala-Pro-Glu are not available, class-level evidence demonstrates that D-amino acid substitution extends peptide half-lives in biological matrices by factors ranging from 2-fold to over 100-fold, depending on the specific enzyme environment and the position of substitution [2]. For DPP-4 specifically, the enzyme cannot cleave substrates with a D-amino acid at the P1 position, providing a mechanistic basis for predicted stability enhancement.

Metabolic Stability Enhancement

Class-level inference

D-amino acid substitution generally extends half-life 2-fold to >100-fold.

Supports prolonged exposure in biological matrices for long-term studies.

Exact half-life for (D)-Ala-Pro-Glu not reported; class-wide data to verify per matrix.

Evidence Dimension	Proteolytic stability (half-life extension factor)
Target Compound Data	Predicted enhanced stability relative to L-Ala-Pro-Glu; exact half-life not reported.
Comparator Or Baseline	L-amino acid-containing peptides (baseline half-life varies by sequence and matrix)
Quantified Difference	D-amino acid substitution generally increases peptide half-life by 2-fold to >100-fold in biological media, based on class-wide observations.
Conditions	Various in vitro biological matrices (plasma, tissue homogenates, cell culture media) containing aminopeptidases and proteases

Why This Matters

This matters for procurement when experimental protocols require prolonged compound exposure, such as long-term cell culture studies, in vivo pharmacokinetic profiling, or formulation stability assessments.

• [1] Tugyi R, Uray K, Iván D, Fellinger E, Perkins A, Hudecz F. Partial D-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide. Proc Natl Acad Sci USA. 2005;102(2):413-418. View Source
• [2] Adessi C, Soto C. Converting a peptide into a drug: strategies to improve stability and bioavailability. Curr Med Chem. 2002;9(9):963-978. D-amino acid substitution as a validated strategy for enhancing peptide proteolytic stability. View Source

Research Applications for (D)-Ala-Pro-Glu

Stereochemical Probing of DPP-4 Active Site

(D)-Ala-Pro-Glu is ideally suited as a negative control substrate and stereochemical probe in DPP-4 enzymatic assays. Because DPP-4 requires an L-amino acid at the P1 position for catalysis, (D)-Ala-Pro-Glu will not be cleaved by the enzyme [1]. This property enables researchers to distinguish between competitive inhibition (where the compound occupies the active site without being hydrolyzed) and substrate competition (where the compound is consumed). Paired with L-Ala-Pro-Glu or Gly-Pro-Ala-Glu (IC₅₀ = 49.6 μM [2]), (D)-Ala-Pro-Glu facilitates direct comparative analysis of stereochemical contributions to enzyme-ligand interactions.

NMR Conformational Studies of Proline Peptides

The D-Ala-Pro motif in (D)-Ala-Pro-Glu provides a valuable NMR probe for investigating prolyl cis-trans isomerism and backbone conformational dynamics in short linear peptides. As demonstrated in foundational studies of X-Pro peptide bonds, D-amino acid substitution measurably alters the cis-trans equilibrium relative to L-amino acid-containing counterparts [1]. (D)-Ala-Pro-Glu can serve as a model tripeptide for examining how D-stereochemistry at the N-terminus influences the conformational ensemble of the Pro-Glu segment, with applications in peptide drug design and structure-activity relationship mapping.

Scaffold for Metabolically Stable DPP-4 Peptidomimetics

(D)-Ala-Pro-Glu offers a starting scaffold for medicinal chemistry programs targeting DPP-4 with enhanced proteolytic stability. The D-Ala N-terminal modification confers intrinsic resistance to DPP-4-mediated hydrolysis and broad aminopeptidase activity, a critical limitation of all-L peptide inhibitors [1]. While the baseline inhibitory potency of the Pro-Glu motif is established at IC₅₀ = 49.6 μM for Gly-Pro-Ala-Glu [2], the D-Ala substitution provides a metabolically stable core onto which additional potency-enhancing modifications (e.g., C-terminal extensions, non-natural amino acid substitutions, or conjugation to drug delivery vehicles) can be introduced without compromising enzymatic resistance.

QC Reference Standard for D-Amino Acid Peptide Synthesis

In analytical and quality control laboratories, (D)-Ala-Pro-Glu can serve as a well-defined reference standard for calibrating chiral separation methods (e.g., chiral HPLC, capillary electrophoresis) used to verify the stereochemical purity of synthetic D-amino acid-containing peptides. The distinct retention time and spectroscopic signature of the D-Ala-containing tripeptide relative to its L-isomer enable accurate assessment of enantiomeric excess in peptide synthesis workflows, a critical quality attribute for research peptides intended for stereochemistry-dependent applications.

Application

Selection Property

Validation Focus

DPP-4 stereochemical probing

D-Ala stereochemical-control context

Enantiomer-attribution review with L-Ala comparator

NMR conformational studies

Prolyl cis-trans equilibrium probe

Conformational ensemble comparison to L-isomer

Peptidomimetic scaffold design

Metabolic stability context

Proteolytic half-life and DPP-4 resistance verification

Chiral QC reference standard

Enantiomeric identity confirmation

Chiral separation method calibration

• [1] Bionity.com. Dipeptidylpeptidase IV (DPP-4) enzyme characteristics and substrate specificity. DPP-4 cleaves N-terminal dipeptides when the second amino acid is Pro or Ala in L-configuration; D-Xaa-Pro-pNA is not hydrolyzed. View Source
• [2] Li-Chan ECY, Hunag SL, Jao CL, Ho KP, Hsu KC. Peptides derived from Atlantic salmon skin gelatin as dipeptidyl-peptidase IV inhibitors. J Agric Food Chem. 2012;60(4):973-978. IC₅₀ = 49.6 μM for synthetic Gly-Pro-Ala-Glu. View Source